Methyl 2-[2-(4-butoxybenzoyl)imino-6-sulfamoyl-1,3-benzothiazol-3-yl]acetate

• IUPAC Name: methyl 2-[2-(4-butoxybenzoyl)imino-6-sulfamoyl-1,3-benzothiazol-3-yl]acetate
• InChI: InChI=1S/C21H23N3O6S2/c1-3-4-11-30-15-7-5-14(6-8-15)20(26)23-21-24(13-19(25)29-2)17-10-9-16(32(22,27)28)12-18(17)31-21/h5-10,12H,3-4,11,13H2,1-2H3,(H2,22,27,28)
• InChI Key: GNTRRZHWTTUTEJ-UHFFFAOYSA-N
• Canonical SMILES: CCCCOC1=CC=C(C=C1)C(=O)N=C2N(C3=C(S2)C=C(C=C3)S(=O)(=O)N)CC(=O)OC
• Molecular Formula: C21H23N3O6S2
• Molecular Weight: 477.6 g/mol
• CAS No.: 887206-42-0

Description

Methyl 2-[2-(4-butoxybenzoyl)imino-6-sulfamoyl-1,3-benzothiazol-3-yl]acetate is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. It is also known as MBBS and belongs to the class of benzothiazole sulfonamide derivatives. MBBS has been synthesized using various methods and has shown promising results in various studies.

Scientific Research Applications

1. Novel Base-Induced Reactions

The study by Ueda et al. (1988) describes the reactions of substituted (1,2-benzisoxazol-3-yl) acetates with strong bases. These compounds, including molecules similar to Methyl 2-[2-(4-butoxybenzoyl)imino-6-sulfamoyl-1,3-benzothiazol-3-yl]acetate, undergo unique ring transformations under certain conditions. This research contributes to the understanding of the chemical behavior of such compounds under base-induced reactions (Ueda et al., 1988).

2. Transesterification/Acylation Reactions

Grasa et al. (2002) investigated the use of N-heterocyclic carbenes as catalysts in transesterification between esters and alcohols. This study is relevant for understanding the chemical reactions involving esters like this compound, highlighting the potential of these catalysts in facilitating such reactions (Grasa et al., 2002).

3. Synthesis and Characterization of Schiff Bases

Mishra et al. (2019) conducted a study on the synthesis and characterization of benzothiazole-imino-benzoic acid Schiff Bases. These bases are derived from similar structures to this compound. The research provides insights into the properties and potential applications of such compounds in various fields (Mishra et al., 2019).

4. Synthesis and Reactions as Antihypertensive Agents

Abdel-Wahab et al. (2008) explored the synthesis and reactions of compounds similar to this compound as potential antihypertensive α-blocking agents. This research demonstrates the medical and pharmacological potential of such compounds in treating hypertension (Abdel-Wahab et al., 2008).

5. Design and Synthesis for Aldose Reductase Inhibition

Ali et al. (2012) conducted research on the design and synthesis of iminothiazolidin-4-one acetate derivatives for aldose reductase inhibition. This study is significant for understanding how derivatives of this compound can be utilized in the medical field, particularly in the treatment of diabetic complications (Ali et al., 2012).